Methane, dichlorobis(methylsulfonyl)-

Specification

• CAS No.: 22439-22-1
• Molecular Formula: C3H6Cl2O4S2
• Molecular Weight: 241.1 g/mol
• IUPAC Name: dichloro-bis(methylsulfonyl)methane
• Standard InChI: InChI=1S/C3H6Cl2O4S2/c1-10(6,7)3(4,5)11(2,8)9/h1-2H3
• Standard InChI Key: PORPUUUZTQOYIA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C(S(=O)(=O)C)(Cl)Cl

Introduction

Physicochemical Properties

Experimental data from regulatory filings provide critical insights into the compound’s behavior under standard conditions:

Property	Value
Density	$1.686 \, \text{g/cm}^3$
Boiling Point	$403.3^\circ\text{C}$
Flash Point	$197.7^\circ\text{C}$
Vapor Pressure	$2.39 \times 10^{-6} \, \text{mmHg} \, (25^\circ\text{C})$
Refractive Index	$1.516$
LogP (Octanol-Water)	$2.326$
Polar Surface Area (PSA)	$85.040 \, \text{Å}^2$

The high boiling point and low vapor pressure indicate limited volatility under ambient conditions, suggesting stability in storage and handling. The LogP value of $2.326$ implies moderate lipophilicity, which may influence its environmental persistence and bioaccumulation potential.

Regulatory and Industrial Classification

Methane, dichlorobis(methylsulfonyl)- falls under the Harmonized System (HS) code 2904909090, classifying it as a sulfonated derivative of hydrocarbons. Regulatory details include:

Regulatory Parameter	Specification
VAT Rate	17.0%
Tax Rebate Rate	9.0%
MFN Tariff	5.5%
General Tariff	30.0%

These metrics underscore its classification as a specialty chemical with controlled trade implications. The absence of explicit supervision conditions simplifies its international transport but necessitates compliance with general chemical safety protocols.

Comparative Analysis with Analogous Compounds

To contextualize its properties, methane, dichlorobis(methylsulfonyl)- is compared to structurally related sulfones and chlorinated hydrocarbons:

Compound	Molecular Formula	Key Features
Methane sulfonic acid	$\text{CH}_3\text{SO}_3\text{H}$	Strong organic acid; extensively used as a catalyst and solvent.
Methane sulfonyl chloride	$\text{CH}_3\text{SO}_2\text{Cl}$	Reagent for introducing sulfonyl groups; highly reactive.
Dichloromethane	$\text{CH}_2\text{Cl}_2$	Volatile solvent; limited sulfonyl functionality.

Toxicological and Environmental Considerations

Limited toxicological data are available for methane, dichlorobis(methylsulfonyl)-. Its structural similarity to bis(dichloromethyl)sulfone, a compound with documented cytotoxicity and mutagenicity, raises concerns about potential health hazards. Key inferred risks include:

• Skin and Mucous Membrane Irritation: Analogous sulfones often exhibit irritative effects, necessitating protective handling measures.

• Environmental Persistence: The LogP value suggests moderate bioaccumulation potential, though degradation pathways remain unstudied.

Further research is imperative to elucidate its ecotoxicological profile and occupational exposure limits.